Cas no 90071-66-2 (4-Oxazolecarboxylic acid, 2-(2-oxononyl)-)

• Product Name: 4-Oxazolecarboxylic acid, 2-(2-oxononyl)-
• CAS No: 90071-66-2
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 794748
• PubChem ID: 71430438
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 2-(2-oxononyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(2-oxononyl)-
• 2-(2-oxononyl)-1,3-oxazole-4-carboxylic acid
• 2-(2-Oxononyl)oxazole-4-carboxylic acid
• 90071-66-2
• DTXSID00849057

• Inchi： 1S/C13H19NO4/c1-2-3-4-5-6-7-10(15)8-12-14-11(9-18-12)13(16)17/h9H,2-8H2,1H3,(H,16,17)
• InChI Key： VESRJNYGYWUYBI-UHFFFAOYSA-N
• SMILES： O=C(CC1=NC(C(=O)O)=CO1)CCCCCCC

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų